Cas no 101977-74-6 (3-Pyridinecarboxylicacid, carboxyphenylmethyl ester)

3-Pyridinecarboxylicacid, carboxyphenylmethyl ester Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, carboxyphenylmethyl ester
• 2-phenyl-2-(pyridine-3-carbonyloxy)acetic acid
• NICOTINIC ACID CARBOXY-PHENYL-METHYL ESTER
• nicotinic acid carboxyphenyl-methyl ester
• nicotinic acid carboxyphenylmethyl ester
• 101977-74-6
• DTXSID60605999
• AKOS015910507
• 2-(Nicotinoyloxy)-2-phenylacetic acid
• 2-(Nicotinoyloxy)-2-phenylaceticacid
• Phenyl[(pyridine-3-carbonyl)oxy]acetic acid
• SCHEMBL11630201
• 3-Pyridinecarboxylic acid, carboxyphenylmethyl ester
• +Expand

• InChIKey： AWUNQYSCRNDEPS-UHFFFAOYSA-N
• Inchi： 1S/C14H11NO4/c16-13(17)12(10-5-2-1-3-6-10)19-14(18)11-7-4-8-15-9-11/h1-9,12H,(H,16,17)
• SMILES： O(C(C1C=NC=CC=1)=O)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 257.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 257.06880783g/mol
• Heavy Atom Count: 19
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• LogP: 2.08740
• PSA: 65.49000

3-Pyridinecarboxylicacid, carboxyphenylmethyl ester Security Information

3-Pyridinecarboxylicacid, carboxyphenylmethyl ester Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%